Cas no 25569-97-5 (Thiophene-2-carboxylic acid anhydride)

Thiophene-2-carboxylic acid anhydride structure
25569-97-5 structure
Product Name:Thiophene-2-carboxylic acid anhydride
CAS No:25569-97-5
MF:C10H6O3S2
MW:238.282840251923
MDL:MFCD00068089
CID:88603
PubChem ID:3680768
Update Time:2025-04-18

Thiophene-2-carboxylic acid anhydride Chemical and Physical Properties

Names and Identifiers

    • Thiophene-2-carboxylic acid anhydride
    • Thiophene-2-carboxylic anhydride
    • 2-Thienic anhydride
    • thiophene-2-carbonyl thiophene-2-carboxylate
    • 2-Thiophenecarboxylicacid,1,1'-anhydride
    • Thiophen-2-carbonsaeure-anhydrid
    • thiophene-2-carboxylic acid-anhydride
    • 25569-97-5
    • FT-0638537
    • W-202079
    • MFCD00068089
    • 2-thenoic anhydride
    • A817908
    • CS-0450143
    • 2-thiophenecarboxylic acid [oxo(thiophen-2-yl)methyl] ester
    • 2-thenoyl ether
    • DTXSID20394958
    • BKBCDDYQJQGMNX-UHFFFAOYSA-N
    • SCHEMBL3268211
    • DB-046731
    • MDL: MFCD00068089
    • Inchi: 1S/C10H6O3S2/c11-9(7-3-1-5-14-7)13-10(12)8-4-2-6-15-8/h1-6H
    • InChI Key: BKBCDDYQJQGMNX-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(=O)OC(C1=CC=CS1)=O
    • BRN: 177049

Computed Properties

  • Exact Mass: 237.97600
  • Monoisotopic Mass: 237.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 99.8A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.438
  • Melting Point: 58-61°C
  • Boiling Point: 381.3°Cat760mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.64
  • Water Partition Coefficient: It hydrolyzes in water.
  • PSA: 99.85000
  • LogP: 2.80680
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

Thiophene-2-carboxylic acid anhydride Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

Thiophene-2-carboxylic acid anhydride Pricemore >>

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